Cas no 177409-38-0 (methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate
• CAS No: 177409-38-0
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD18262309
• CID: 2146967
• PubChem ID: 18916504
• Update Time: 2025-10-16

methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-3-nitropyrazole-5-carboxylate
• Methyl 1-Methyl-3-Nitro-1H-Pyrazole-5-Carboxylate
• 2-methyl-5-nitro-2H-pyrazole-3-carboxylic acid methyl ester
• CHA40938
• 1-methyl-3-nitro-5-methoxycarbonylpyrazole
• 177409-38-0
• methyl1-methyl-3-nitro-1H-pyrazole-5-carboxylate
• YOWXTKMLSGSLMK-UHFFFAOYSA-N
• SCHEMBL611620
• SY092299
• AKOS005169621
• METHYL 2-METHYL-5-NITROPYRAZOLE-3-CARBOXYLATE
• STL414939
• EN300-141535
• MFCD18262309
• CS-0036189
• AS-71380
• methyl 2-methyl-5-nitro-pyrazole-3-carboxylate
• Z1255398472
• 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-nitro-, methyl ester
• DB-308179
• methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate

• MDL： MFCD18262309
• Inchi： 1S/C6H7N3O4/c1-8-4(6(10)13-2)3-5(7-8)9(11)12/h3H,1-2H3
• InChI Key： YOWXTKMLSGSLMK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC([N+](=O)[O-])=NN1C)=O

Computed Properties

• Exact Mass: 185.04365571g/mol
• Monoisotopic Mass: 185.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 89.9Ų

Additional information on methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate

Methyl 1-Methyl-3-Nitro-1H-Pyrazole-5-Carboxylate (CAS No. 177409-38-0): An Overview

Methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate (CAS No. 177409-38-0) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique molecular structure, has garnered attention for its potential in various research and industrial settings. In this article, we will delve into the properties, synthesis, and applications of methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate, highlighting its importance in contemporary scientific research.

The molecular formula of methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate is C₇H₇N₃O₄, and it has a molecular weight of approximately 205.14 g/mol. The compound features a pyrazole ring with a nitro group and a methyl ester group, which contribute to its unique chemical properties. The nitro group is known for its strong electron-withdrawing effect, making the compound highly reactive and suitable for various synthetic transformations.

The synthesis of methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate typically involves the reaction of 3-nitropyrazole with methyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired ester product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of this compound, making it more accessible for large-scale applications.

In the realm of medicinal chemistry, methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate has shown promise as an intermediate in the synthesis of various bioactive molecules. Its reactivity and functional groups make it an ideal starting material for the development of new drugs targeting specific biological pathways. For instance, studies have explored its use in the synthesis of anti-inflammatory agents and potential anticancer drugs.

One notable application of methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate is in the field of agrochemistry. The compound has been investigated for its potential as a herbicide or pesticide due to its ability to disrupt specific metabolic pathways in plants and insects. Research in this area has highlighted its effectiveness and selectivity, making it a valuable candidate for further development.

Beyond its direct applications, methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate serves as a model compound for studying fundamental chemical reactions and mechanisms. Its unique structure allows researchers to explore various reaction pathways and understand the underlying principles governing chemical transformations. This knowledge is crucial for advancing synthetic methods and developing new materials with tailored properties.

In conclusion, methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate (CAS No. 177409-38-0) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique chemical properties make it an important intermediate in synthetic chemistry, medicinal chemistry, and agrochemistry. As research continues to uncover new applications and optimize existing methods, the importance of this compound is likely to grow, contributing to advancements in both academic and industrial settings.